Cas no 1563-80-0 (acetic acid-2-13c)

acetic acid-2-13c Properties

Names and Identifiers

• acetic acid-2-13c
• ACETIC ACID, [2-13C]
• (2-13C)acetic acid
• [2-(1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-aethyl]-trimethyl-ammonium, Jodid
• [2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-ethyl]-trimethyl-ammonium, iodide
• [2-(13)C]-acetic acid
• [2-13C]acetic acid
• [2-13C]-acetic acid
• 2-(1,3-DIMETHYL-2,6-DIOXOPURIN-7-YL)ETHYL-TRIMETHYLAZANIUM IODIDE
• 2-[13C]-acetic acid
• acetic acid-(13)C
• NSC14382
• 13C Labeled acetic acid
• Glacial acetic acid-2-13C
• Acetic acid-2-13C, 99 atom % 13C
• J-009298
• 1563-80-0
• Acetic Acid (2-13C, 99%)
• [2-13C]Acetic Acid;
• Acetic-2-13C acid (6CI,8CI,9CI)
• MFCD00074856
• acetic acid-13c
• Acetic acid-2-13C
• 79562-15-5
• DA-70492
• +Expand

• MDL： MFCD00074856
• InChIKey： QTBSBXVTEAMEQO-OUBTZVSYSA-N
• Inchi： InChI=1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i1+1
• SMILES： CC(=O)O

Computed Properties

• Exact Mass: 61.024484201g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 61.024484201g/mol
• Heavy Atom Count: 4
• Complexity: 31
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Refractive Index: n20/D 1.372(lit.)
• Boiling Point: 117-118 °C(lit.)
• Melting Point: 16.2 °C (lit.)
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 1.066 g/mL at 25 °C